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Compound of Interest

Compound Name: HS271

Cat. No.: B8144576 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals engaged in the

synthesis of Hassium-271.

Frequently Asked Questions (FAQs)
Q1: What is the most common nuclear reaction for producing Hassium-271?

A1: The most frequently utilized reaction for the synthesis of Hassium-271 is a "hot fusion"

reaction involving the bombardment of a Curium-248 target with a Magnesium-26 beam:

248Cm + 26Mg → 274-xHs + xn

Specifically, for the production of Hassium-271, the 3n-channel (where 'n' represents a neutron)

is the exit channel of interest.

Q2: What is the optimal beam energy for this reaction?

A2: The optimal beam energy is determined by measuring the excitation function for the

248Cm(26Mg,xn)Hs reaction. This involves varying the beam energy and measuring the

corresponding production cross-section. The peak of this function for the 3n evaporation

channel corresponds to the optimal energy for producing Hassium-271. While specific values

can vary between accelerator facilities, a compromise must be found to provide enough energy
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to overcome the Coulomb barrier while minimizing the excitation energy of the compound

nucleus to prevent fission.[1]

Q3: What are the primary challenges in synthesizing Hassium-271?

A3: The synthesis of superheavy elements like Hassium-271 is inherently challenging due to:

Extremely low production cross-sections: The probability of a successful fusion-evaporation

reaction is incredibly small, often measured in picobarns (10-36 cm2) or even femtobarns

(10-39 cm2). This means experiments may need to run for weeks or months to produce a

single atom.

Instability of the product nucleus: Hassium-271 is radioactive and decays with a half-life of

approximately 46 seconds.[2] This requires rapid and efficient detection systems.

Target-related issues: The Curium-248 target material is itself radioactive and can degrade

under high-intensity ion beams.

Beam stability and intensity: Maintaining a stable and high-intensity Magnesium-26 beam for

extended periods is crucial for maximizing the chances of a successful reaction.

Q4: What kind of equipment is required for a Hassium-271 synthesis experiment?

A4: A typical experimental setup for synthesizing superheavy elements includes:

A heavy-ion accelerator, such as a cyclotron or a linear accelerator (UNILAC at GSI),

capable of accelerating a 26Mg beam to the required energies.

A sophisticated target system, often a rotating wheel to dissipate heat and minimize target

degradation.[3]

A recoil separator to separate the Hassium-271 nuclei from the unreacted beam particles

and other reaction products. Examples include the velocity filter SHIP or the gas-filled recoil

separator TASCA at GSI.[3][4][5][6][7]

A detector system to identify the Hassium-271 atoms and measure their decay properties.
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Troubleshooting Guides
This section addresses specific issues that may be encountered during a Hassium-271

production experiment.
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Issue Possible Cause Troubleshooting Steps

Low or No Yield of Hassium-

271
Incorrect beam energy.

Systematically vary the beam

energy in small increments

around the predicted optimal

energy to measure the

excitation function and locate

the peak cross-section.

Low beam intensity or

instability.

Consult with accelerator

physicists to optimize beam

tuning and stability. Ensure the

ion source is functioning

correctly.

Target degradation or non-

uniformity.

Visually inspect the target if

possible.[3] If degradation is

suspected, replace the target.

Ensure the target rotation is

synchronized with the beam

pulses.[3]

Inefficient separation of

reaction products.

Verify the settings of the recoil

separator (magnetic and

electric fields). Calibrate the

separator using a known

reaction with a higher cross-

section.

Detector malfunction.

Test the detector system with a

known alpha source to ensure

it is functioning correctly and

calibrated.

High Background in Detectors
Incomplete separation of beam

particles.

Optimize the settings of the

recoil separator to improve the

suppression of the primary

beam.

Scattering of beam particles. Check the collimators and

other beamline components for
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any signs of misalignment or

damage.

Target Failure
Overheating due to high beam

intensity.

Reduce the beam intensity.

Ensure the target cooling

system (e.g., rotating wheel,

gas jet cooling) is operating

effectively.[5]

Chemical instability of the

target material.

Use target materials with

higher melting points or better

thermal conductivity if

available.[5]

Quantitative Data
Table 1: Properties of Hassium-271

Property Value

Atomic Number (Z) 108

Mass Number (A) 271

Half-life ~46 seconds[2]

Decay Mode Alpha decay[2]

Production Reaction 248Cm(26Mg, 3n)271Hs

Table 2: Typical Beam and Target Parameters for Superheavy Element Synthesis
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Parameter Typical Value/Specification

Projectile 26Mg

Target 248Cm

Target Thickness ~100s of µg/cm2

Beam Energy
Determined from excitation function, in the

range of several MeV/nucleon

Beam Intensity Up to 1 particle µA[3]

Target Wheel Rotation Synchronized with beam pulses[3]

Experimental Protocols
Methodology for the Synthesis of Hassium-271 using a
Gas-Filled Recoil Separator (e.g., TASCA)
This protocol outlines the general steps for producing and identifying Hassium-271.

Ion Beam Production and Acceleration:

A high-intensity beam of 26Mg ions is generated in an ion source.

The ions are accelerated to the desired energy using a linear accelerator like the UNILAC

at GSI. The energy is carefully selected based on prior excitation function measurements

to maximize the cross-section for the 3n evaporation channel.

Target Interaction:

The accelerated 26Mg beam bombards a thin target of 248Cm.

The target is mounted on a rotating wheel to withstand the high beam intensity and

dissipate heat.[3]

Separation of Reaction Products:

The fusion-evaporation products, including 271Hs, recoil out of the target.
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These products, along with unreacted beam particles and other reaction byproducts, enter

a gas-filled recoil separator like TASCA.[3]

The separator is filled with a low-pressure gas (e.g., helium). The interaction with the gas

causes the ions to reach an average charge state that depends on their velocity.

A magnetic dipole field then separates the ions based on their magnetic rigidity (Bρ),

effectively separating the heavy 271Hs nuclei from the lighter, faster beam particles.[3]

Quadrupole magnets focus the separated 271Hs ions onto a detector system.[3]

Detection and Identification:

The separated 271Hs ions are implanted into a position-sensitive silicon detector.

The detector measures the energy, position, and time of the implantation event.

The subsequent alpha decay of the implanted 271Hs nucleus is also measured by the

same detector.

The identification of 271Hs is confirmed by correlating the implantation event with the

characteristic alpha decay energy and the known half-life of its decay chain.

Visualizations
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Caption: Experimental workflow for the synthesis and identification of Hassium-271.
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Caption: A logical troubleshooting workflow for low yield in Hassium-271 synthesis experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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